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Compound of Interest

Compound Name:
Ethyl 2-methylthiazole-5-

carboxylate

Cat. No.: B1316469 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-methylthiazole-5-
carboxylate, a heterocyclic compound of interest in medicinal chemistry and organic synthesis.

This document details its chemical identity, structural characteristics, and known properties,

while also outlining a plausible synthetic route based on established chemical principles.

Chemical Identity and Structure
IUPAC Name: ethyl 2-methyl-1,3-thiazole-5-carboxylate[1][2]

Structure:

Molecular Formula: C₇H₉NO₂S[1][2]

SMILES: O=C(OCC)C1=CN=C(C)S1[3]

InChI Key: ORCQTMZHDQSNOJ-UHFFFAOYSA-N[3]

The structure of Ethyl 2-methylthiazole-5-carboxylate features a central thiazole ring, which

is a five-membered aromatic ring containing both sulfur and nitrogen atoms. A methyl group is

attached at the 2-position, and an ethyl carboxylate group is at the 5-position.
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Physicochemical Properties
Quantitative data for Ethyl 2-methylthiazole-5-carboxylate is not extensively reported in the

literature. The following table summarizes the available information.

Property Value Source(s)

Molecular Weight 171.22 g/mol [1][2]

CAS Number 79836-78-5 [1]

Physical Form Solid [3]

Melting Point Not available [1]

Boiling Point Not available [1]

Solubility Not available

Storage Class 11 - Combustible Solids [3]

Synthesis
A specific, detailed experimental protocol for the synthesis of Ethyl 2-methylthiazole-5-
carboxylate is not readily available in the surveyed literature. However, a plausible and widely

used method for constructing the thiazole ring is the Hantzsch thiazole synthesis.[4] This

reaction typically involves the condensation of an α-haloketone or α-halo-β-ketoester with a

thioamide.

Proposed Experimental Protocol: Hantzsch Thistle
Synthesis
The synthesis of Ethyl 2-methylthiazole-5-carboxylate can be envisioned through the

reaction of ethyl 2-chloroacetoacetate with thioacetamide.

Reaction Scheme:
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Reactants

Process ProductEthyl 2-chloroacetoacetate

Condensation

Thioacetamide

CyclizationIntermediate Ethyl 2-methylthiazole-5-carboxylateDehydration

Click to download full resolution via product page

Caption: Proposed Hantzsch synthesis of Ethyl 2-methylthiazole-5-carboxylate.

Methodology:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve thioacetamide (1 equivalent) in a suitable solvent such as ethanol.

Addition of Reactant: To the stirred solution, add ethyl 2-chloroacetoacetate (1 equivalent)

dropwise at room temperature.

Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-

layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. The solvent

may be removed under reduced pressure.

Purification: The crude product can be purified by recrystallization from a suitable solvent or

by column chromatography on silica gel to yield the pure Ethyl 2-methylthiazole-5-
carboxylate.

Note: This is a generalized protocol and would require optimization of reaction conditions such

as solvent, temperature, and reaction time.

Biological and Pharmaceutical Context
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While there is a lack of specific biological data for Ethyl 2-methylthiazole-5-carboxylate, the

thiazole moiety is a well-established pharmacophore in drug discovery. Thiazole-containing

compounds are known to exhibit a wide range of biological activities.

Derivatives of the closely related compound, ethyl 2-amino-4-methylthiazole-5-carboxylate,

have been reported to possess significant antileukemic, antimicrobial, and anticancer

properties.[5][6] The 2-aminothiazole ring system is a key component in drugs developed for

allergies, hypertension, inflammation, and various infections.[5]

The biological potential of Ethyl 2-methylthiazole-5-carboxylate remains an area for future

investigation. Its structural similarity to other biologically active thiazoles suggests it could serve

as a valuable building block for the synthesis of novel therapeutic agents. Potential areas of

research could include its evaluation as an antimicrobial, anti-inflammatory, or anticancer

agent.

The workflow for investigating the biological potential of this compound would typically involve

a series of screening and validation steps.
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Caption: A typical workflow for the biological evaluation of a novel compound.

Conclusion
Ethyl 2-methylthiazole-5-carboxylate is a heterocyclic compound with a well-defined

structure. While detailed experimental and biological data are sparse in the public domain, its

synthesis can be approached through established methods like the Hantzsch thiazole

synthesis. The prevalence of the thiazole core in numerous pharmaceuticals suggests that this

compound holds potential as a scaffold for the development of new therapeutic agents. Further

research is warranted to fully elucidate its physicochemical properties, optimize its synthesis,

and explore its biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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